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Compound of Interest

Compound Name:
5-Bromo-2-(2-

propoxyethoxy)aniline

CAS No.: 946743-34-6

Cat. No.: B3172907

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-(2-
propoxyethoxy)aniline, a substituted aniline derivative with potential applications in medicinal

chemistry and materials science. As a Senior Application Scientist, this document synthesizes

key data points, safety protocols, and plausible scientific applications to support your research

and development endeavors.

Chemical Identity and Molecular Structure
5-Bromo-2-(2-propoxyethoxy)aniline is an aromatic amine containing a bromo substituent

and an ether linkage. Due to the limited availability of experimental data in public databases for

this specific molecule, some of the following information is based on computational predictions

and data from closely related analogues.

Table 1: Chemical Identifiers
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Identifier Value Source

IUPAC Name
5-Bromo-2-(2-

propoxyethoxy)aniline
N/A

CAS Number 946743-34-6 [1]

Molecular Formula C₁₁H₁₆BrNO₂ [1]

SMILES String CCCOCCOc1ccc(Br)cc1N (Calculated)

InChIKey (Calculated) (Calculated)

The structural formula of 5-Bromo-2-(2-propoxyethoxy)aniline is presented below. The

molecule features a central benzene ring substituted with a bromine atom, an amino group,

and a 2-propoxyethoxy group. This combination of functional groups makes it a versatile

building block in organic synthesis.

4-Bromo-2-nitrophenol

5-Bromo-2-(2-propoxyethoxy)-1-nitrobenzene

Williamson Ether Synthesis

1-Bromo-2-propoxyethane
+ K₂CO₃ 5-Bromo-2-(2-propoxyethoxy)aniline

Nitro Group Reduction

Reducing Agent
(e.g., SnCl₂/HCl)

Click to download full resolution via product page

Caption: Proposed Synthetic Workflow for 5-Bromo-2-(2-propoxyethoxy)aniline

Applications in Research and Drug Development
Substituted anilines are a prevalent structural motif in many pharmaceuticals and

agrochemicals. The presence of a bromine atom and a flexible ether chain in 5-Bromo-2-(2-
propoxyethoxy)aniline suggests several potential applications:
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Scaffold for Medicinal Chemistry: The amino group can be readily functionalized to introduce

a wide range of substituents, allowing for the exploration of structure-activity relationships

(SAR) in drug discovery programs. The bromo substituent provides a handle for further

synthetic modifications, such as cross-coupling reactions (e.g., Suzuki, Heck, or Buchwald-

Hartwig couplings) to introduce additional molecular complexity.

Intermediate for Biologically Active Molecules: Bromoaniline derivatives are known to be

precursors for compounds with a variety of biological activities, including kinase inhibitors,

GPCR modulators, and antimicrobial agents.

Materials Science: The aromatic nature and potential for hydrogen bonding make this

compound a candidate for the synthesis of novel organic materials with specific electronic or

optical properties.

Analytical Characterization
While experimental spectral data for 5-Bromo-2-(2-propoxyethoxy)aniline is scarce, the

expected analytical features can be predicted based on its structure.

Table 4: Predicted Analytical Features
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Technique Expected Features

¹H NMR

Aromatic protons on the benzene ring are

expected to appear as multiplets in the

downfield region (typically 6.5-7.5 ppm). The

protons of the propoxyethoxy chain will be

observed in the upfield region, with

characteristic chemical shifts for the methylene

groups adjacent to the oxygen atoms. The

protons of the amino group will likely appear as

a broad singlet.

¹³C NMR

The spectrum will show distinct signals for the

aromatic carbons, with the carbon attached to

the bromine atom being significantly influenced

by its electronegativity. The carbons of the

propoxyethoxy side chain will have

characteristic shifts in the aliphatic region.

Mass Spectrometry (MS)

In positive-ion mode ESI-MS, the protonated

molecule [M+H]⁺ would be expected. The

isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an

approximate 1:1 ratio) would result in a

characteristic M and M+2 isotopic cluster for the

molecular ion and any bromine-containing

fragments.

Conclusion
5-Bromo-2-(2-propoxyethoxy)aniline is a chemical entity with considerable potential as a

building block in synthetic and medicinal chemistry. While comprehensive experimental data is

currently limited, this guide provides a foundational understanding of its properties, safe

handling, and potential applications based on established chemical principles and data from

analogous compounds. Further research into the synthesis and biological evaluation of

derivatives of this compound is warranted to fully explore its utility in drug discovery and

materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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